Cyclohexyl acetoacetate
Cat. No. B1620204
M. Wt: 184.23 g/mol
InChI Key: GJOSRMAVDXJBCZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06376701B1
Procedure details
A mixture of 1 equivalent of methyl acetoacetate, 1 equivalent of cyclohexanol and 100 mg of sulfated tin oxide catalyst prepared according to example 1 above, in 20 ml of toluene was heated to 110° C. in a two necked round bottom flask provided with a distillation condenser to remove methanol. The reaction was monitored by thin layer chromatography (TLC). After completion of the reaction (about 6 hours), the catalyst was filtered and the filtrate was concentrated and chromatographed on a silica gel column (95% petroleum ether and 5% ethyl acetate) to afford cyclohexyl acetoacetate as a viscous colorless liquid in 84% yield.
[Compound]
Name
sulfated tin oxide
Quantity
100 mg
Type
catalyst
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[C:1]([O:7][CH3:8])(=[O:6])[CH2:2][C:3]([CH3:5])=[O:4].[CH:9]1(O)[CH2:14][CH2:13]C[CH2:11][CH2:10]1>C1(C)C=CC=CC=1>[C:1]([O:7][CH:8]1[CH2:13][CH2:14][CH2:9][CH2:10][CH2:11]1)(=[O:6])[CH2:2][C:3]([CH3:5])=[O:4]
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Inputs
Step One
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CC(=O)C)(=O)OC
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C1(CCCCC1)O
|
[Compound]
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Name
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sulfated tin oxide
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Quantity
|
100 mg
|
|
Type
|
catalyst
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Smiles
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|
Step Two
|
Name
|
|
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Quantity
|
20 mL
|
|
Type
|
solvent
|
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Smiles
|
C1(=CC=CC=C1)C
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
prepared
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
provided with a distillation condenser
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove methanol
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After completion of the reaction (about 6 hours)
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Duration
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6 h
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the catalyst was filtered
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the filtrate was concentrated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
chromatographed on a silica gel column (95% petroleum ether and 5% ethyl acetate)
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CC(=O)C)(=O)OC1CCCCC1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 84% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
